Cas no 820994-16-9 (1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)-)
820994-16-9 structure
Product Name:1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)-
CAS No:820994-16-9
MF:C16H16O4
MW:272.295845031738
CID:698294
PubChem ID:71420119
Update Time:2025-04-19
1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)-
- CTK3E2347
- 1-(4-Methylbenzoyl)hexahydro-1,6-epoxy-2-benzofuran-3(1H)-one
- DTXSID50839327
- 820994-16-9
-
- Inchi: 1S/C16H16O4/c1-9-2-4-10(5-3-9)14(17)16-13-8-11(19-16)6-7-12(13)15(18)20-16/h2-5,11-13H,6-8H2,1H3
- InChI Key: QHZNOEAGDZURCZ-UHFFFAOYSA-N
- SMILES: O1C2CCC3C(=O)OC1(C(C1C=CC(C)=CC=1)=O)C3C2
Computed Properties
- Exact Mass: 272.10485899g/mol
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.6Ų
1,6-Epoxyisobenzofuran-3(1H)-one, hexahydro-1-(4-methylbenzoyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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